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Compound of Interest

Compound Name: NSC47924

Cat. No.: B1680223 Get Quote

For researchers and laboratory professionals, the proper handling and disposal of chemical

compounds are paramount to ensuring a safe and compliant operational environment. While

specific disposal instructions for NSC47924 are not readily available in public documentation, a

comprehensive approach based on established general chemical waste management

principles is essential. This guide provides a procedural framework for the safe disposal of

NSC47924, ensuring that laboratory practices align with safety and environmental standards.

Properties of NSC47924
Understanding the fundamental properties of a compound is the first step in its safe

management. The following table summarizes the key quantitative data for NSC47924.[1][2][3]
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Property Data Citations

Molecular Formula C₁₈H₁₇NO₂ [1][2][3]

Molecular Weight 279.33 g/mol [1][2][3]

Appearance Solid powder [1]

Storage (Short-term)
Dry, dark, and at 0 - 4°C (days

to weeks)
[1]

Storage (Long-term) -20°C (months to years) [1][3][4]

Solubility

Soluble in DMSO (up to 30

mg/ml) and Ethanol (up to 10

mg/ml)

[2]

Shipping Condition

Shipped under ambient

temperature as a non-

hazardous chemical.

[1]

Core Principles of Chemical Waste Disposal
The disposal of any laboratory chemical, including NSC47924, should adhere to the following

fundamental principles derived from general safety guidelines. Always consult your institution's

Environmental Health and Safety (EHS) office for specific local requirements.[5][6]

Segregation: Never mix incompatible wastes. Chemical wastes should be segregated based

on their hazard class. For instance, solvents should be collected separately from aqueous

wastes, and halogenated solvents should be kept separate from non-halogenated ones.[5]

Containment: Waste must be stored in durable, compatible containers. For example, strong

acids should not be stored in metal containers, and hydrofluoric acid must not be kept in

glass. Containers must be kept closed except when adding waste.[5][6]

Labeling: All waste containers must be clearly labeled with their contents, including the full

chemical names and approximate concentrations. Original labels on repurposed bottles

should be completely defaced.[5]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.medkoo.com/products/16039
https://tribioscience.com/product/life-sciences/biochemical-inhibitors/nsc47924-phlp-phosphatase-inhibitor-laminin-inhibitor-tbi1562/
https://aobious.com/aobious/g-protein-coupled-receptor-ligands/2813-nsc47924.html
https://www.medkoo.com/products/16039
https://tribioscience.com/product/life-sciences/biochemical-inhibitors/nsc47924-phlp-phosphatase-inhibitor-laminin-inhibitor-tbi1562/
https://aobious.com/aobious/g-protein-coupled-receptor-ligands/2813-nsc47924.html
https://www.medkoo.com/products/16039
https://www.medkoo.com/products/16039
https://www.medkoo.com/products/16039
https://aobious.com/aobious/g-protein-coupled-receptor-ligands/2813-nsc47924.html
https://www.medchemexpress.com/nsc47924.html
https://tribioscience.com/product/life-sciences/biochemical-inhibitors/nsc47924-phlp-phosphatase-inhibitor-laminin-inhibitor-tbi1562/
https://www.medkoo.com/products/16039
https://www.benchchem.com/product/b1680223?utm_src=pdf-body
https://rtong.people.ust.hk/ChEmoryWasteDisposal_NEW.pdf
https://policies.dartmouth.edu/policy/hazardous-waste-disposal-guide-research-areas
https://rtong.people.ust.hk/ChEmoryWasteDisposal_NEW.pdf
https://rtong.people.ust.hk/ChEmoryWasteDisposal_NEW.pdf
https://policies.dartmouth.edu/policy/hazardous-waste-disposal-guide-research-areas
https://rtong.people.ust.hk/ChEmoryWasteDisposal_NEW.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1680223?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Location: Store waste in a designated, secure area within the laboratory where it was

generated, away from public access. Do not store waste containers in hallways.[7]

Step-by-Step Disposal Protocol for NSC47924
The following protocol outlines the procedural steps for managing different forms of NSC47924
waste.

Experimental Protocol: Segregation and Collection of
NSC47924 Waste
This protocol details the methodology for preparing NSC47924 waste for disposal.

Identify Waste Stream: Determine the type of NSC47924 waste:

Unused Solid: Expired or unwanted pure NSC47924 powder.

Liquid Waste: Solutions of NSC47924 in solvents like DMSO or ethanol.

Contaminated Solids: Items such as gloves, pipette tips, absorbent pads, or empty vials

with residual contamination.

Select Appropriate Waste Container:

For Unused Solid NSC47924, the original container is preferred. If not available, use a

clearly labeled, sealable container compatible with solid chemical waste.

For Liquid Waste, use a dedicated, labeled hazardous waste container for non-

halogenated solvents. Ensure the container material is compatible with the solvent used

(e.g., DMSO, ethanol).

For Contaminated Solids, use a designated solid chemical waste container or a securely

lined pail.[6]

Label the Waste Container:

As soon as the first drop of waste is added, affix a hazardous waste tag provided by your

institution.[7]
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Clearly write the full chemical name "NSC47924" and the solvent (e.g., "in DMSO"). Do

not use abbreviations.[5]

List all constituents and their approximate percentages.

Waste Accumulation:

Keep the waste container securely closed at all times, except when adding waste.[6]

Store the container in a designated satellite accumulation area within the lab.

Do not mix NSC47924 waste with other incompatible waste streams like acids, bases, or

oxidizers.[5]

Disposal of Empty Containers:

Empty NSC47924 containers must be triple-rinsed with a suitable solvent.[6][8]

The first rinseate must be collected and disposed of as hazardous chemical waste.[6] For

highly toxic compounds, the first three rinses must be collected.[6]

After rinsing and air-drying, obliterate or remove the original label. The clean, defaced

container can then be disposed of in the appropriate glass or plastic recycling bin.[6][8]

Arrange for Pickup:

Once the container is full or is no longer being used, schedule a pickup with your

institution's EHS department.[9]

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of

NSC47924 waste streams.
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Caption: Decision workflow for segregating and disposing of NSC47924 waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Navigating the Disposal of NSC47924: A Procedural
Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1680223#nsc47924-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.medchemexpress.com/nsc47924.html
https://rtong.people.ust.hk/ChEmoryWasteDisposal_NEW.pdf
https://policies.dartmouth.edu/policy/hazardous-waste-disposal-guide-research-areas
https://orf.od.nih.gov/EnvironmentalProtection/WasteDisposal/Documents/NIH-Waste-Disposal-Guide-2022-Chemical-Waste-508Ready.pdf
https://researchsafety.northwestern.edu/safety-information/hazardous-waste-disposal-guide.html
https://researchsafety.northwestern.edu/safety-information/hazardous-waste-disposal-guide.html
https://web.uri.edu/ehs/wp-content/uploads/sites/2063/Safe-Handling-and-Disposal-of-Antineoplastic-and-Other-Drugs-7-26-2024.pdf
https://www.benchchem.com/product/b1680223#nsc47924-proper-disposal-procedures
https://www.benchchem.com/product/b1680223#nsc47924-proper-disposal-procedures
https://www.benchchem.com/product/b1680223#nsc47924-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1680223?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1680223?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

